Cas no 1381947-73-4 (2-(1,1-Dimethylethyl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester Hydrochloride)
2-(1,1-Dimethylethyl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester Hydrochloride is a protected piperazine derivative commonly used as an intermediate in organic synthesis and pharmaceutical development. The tert-butyloxycarbonyl (Boc) and tert-butyl ester groups provide stability under various reaction conditions, enabling selective deprotection when required. This compound is particularly valuable in peptide synthesis and medicinal chemistry due to its ability to protect amine functionalities while maintaining compatibility with further synthetic modifications. The hydrochloride salt form enhances solubility and handling in polar solvents. Its well-defined reactivity profile makes it a reliable building block for constructing complex molecular architectures, particularly in the development of bioactive compounds and drug candidates.
1381947-73-4 structure
Product Name:2-(1,1-Dimethylethyl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester Hydrochloride
CAS No:1381947-73-4
MF:C13H27ClN2O2
MW:278.818682909012
MDL:MFCD18206291
CID:1082707
PubChem ID:57366421
Update Time:2025-06-08
2-(1,1-Dimethylethyl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-Boc-2-tert-Butylpiperazine hydrochloride
- tert-butyl 2-tert-butylpiperazine-1-carboxylate,hydrochloride
- TERT-BUTYL 2-TERT-BUTYLPIPERAZINE-1-CARBOXYLATE HCL
- tert-butyl 2-tert-butylpiperazine-1-carboxylate;hydrochloride
- SB45525
- 1-Boc-2-tert-Butylpiperazinehydrochloride
- MFCD18206291
- A886287
- tert-butyl 2-tert-butylpiperazine-1-carboxylate hydrochloride
- 1-Boc-2-tert-Butylpiperazine HCl
- N-Boc-2-tert-butylpiperazine HCl
- 1381947-73-4
- AKOS015924625
- BS-15285
- CS-0030230
- 1-Piperazinecarboxylic acid, 2-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester, hydrochloride (1:1)
- 2-(1,1-Dimethylethyl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester Hydrochloride
-
- MDL： MFCD18206291
- Inchi： 1S/C13H26N2O2.ClH/c1-12(2,3)10-9-14-7-8-15(10)11(16)17-13(4,5)6;/h10,14H,7-9H2,1-6H3;1H
- InChI Key： ADQLANUYQADSBC-UHFFFAOYSA-N
- SMILES： Cl.O(C(C)(C)C)C(N1CCNCC1C(C)(C)C)=O
Computed Properties
- Exact Mass: 278.17600
- Monoisotopic Mass: 278.1761058g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Melting Point: NA
- PSA: 41.57000
- LogP: 3.31010
2-(1,1-Dimethylethyl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester Hydrochloride Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(1,1-Dimethylethyl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester Hydrochloride Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(1,1-Dimethylethyl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AS108-200mg |
2-(1,1-Dimethylethyl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester Hydrochloride |
1381947-73-4 | 95% | 200mg |
2478.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AS108-50mg |
2-(1,1-Dimethylethyl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester Hydrochloride |
1381947-73-4 | 95% | 50mg |
1078.0CNY | 2021-08-04 | |
| Alichem | A139002711-1g |
1-Boc-2-tert-Butylpiperazine hydrochloride |
1381947-73-4 | 95% | 1g |
899.10 USD | 2021-05-31 | |
| TRC | D468065-250mg |
2-(1,1-Dimethylethyl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester Hydrochloride |
1381947-73-4 | 250mg |
$ 397.00 | 2023-04-17 | ||
| TRC | D468065-1g |
2-(1,1-Dimethylethyl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester Hydrochloride |
1381947-73-4 | 1g |
$ 1016.00 | 2023-04-17 | ||
| Chemenu | CM370606-250mg |
1-Boc-2-tert-Butylpiperazine hydrochloride |
1381947-73-4 | 95%+ | 250mg |
$312 | 2022-09-03 | |
| Chemenu | CM370606-1g |
1-Boc-2-tert-Butylpiperazine hydrochloride |
1381947-73-4 | 95%+ | 1g |
$651 | 2022-09-03 | |
| eNovation Chemicals LLC | D758229-100mg |
1-Piperazinecarboxylic acid, 2-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester, hydrochloride (1:1) |
1381947-73-4 | 95% | 100mg |
$250 | 2024-06-08 | |
| eNovation Chemicals LLC | D758229-250mg |
1-Piperazinecarboxylic acid, 2-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester, hydrochloride (1:1) |
1381947-73-4 | 95% | 250mg |
$355 | 2024-06-08 | |
| eNovation Chemicals LLC | D758229-1g |
1-Piperazinecarboxylic acid, 2-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester, hydrochloride (1:1) |
1381947-73-4 | 95% | 1g |
$795 | 2024-06-08 |
2-(1,1-Dimethylethyl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester Hydrochloride Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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